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Compound of Interest

Compound Name: 5-bromo-1H-indol-7-amine
CAS No.: 374537-99-2
Cat. No.: B1277698
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties, synthesis, and
potential biological significance of 5-bromo-1H-indol-7-amine. Due to the limited availability of
data for this specific molecule, information from closely related analogs is included to provide a
comprehensive understanding.

Chemical Properties

5-bromo-1H-indol-7-amine, with the CAS number 590417-93-9, is a substituted indole
derivative. Indoles are a class of aromatic heterocyclic organic compounds that are of
significant interest in medicinal chemistry due to their presence in a wide array of biologically
active molecules. The introduction of a bromine atom and an amino group to the indole scaffold
provides handles for further chemical modifications, making it a valuable building block in
synthetic chemistry.

Physicochemical Properties
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Quantitative data for 5-bromo-1H-indol-7-amine is not readily available in the public domain.

The following table summarizes the known properties of the parent compound, 5-bromoindole,

and provides estimated values for 5-bromo-1H-indol-7-amine based on the properties of

related structures.

5-bromo-1H-indol-

5-bromo-1H- 5-bromo-7-methyl- .
Property . . 7-amine
indole[1][2] 1H-indole[3][4] .
(Estimated)
Molecular Formula CsHeBrN CoHsBrN CsH7BrN2
Molecular Weight 196.04 g/mol 210.07 g/mol 211.06 g/mol
Likely higher than 5-
bromoindole due to
Melting Point 90-92 °C Not Available the amino group's
potential for hydrogen
bonding.
- , 228.5°C (rough _
Boiling Point ) 165 °C (at 0.1 Torr) Not Available
estimate)
White to light brown ) Likely a solid, color
Appearance Not Available
powder or chunks may vary.
Expected to be
soluble in polar aprotic
. ) solvents like DMSO
Solubility 126 mg/L (calculated) Not Available o
and DMF, similar to
other indole
derivatives[5].
The presence of the
16.04 + 0.30 _ _
pKa ) Not Available amino group would
(Predicted)

introduce a basic pKa.

Spectral Data

Detailed spectral data for 5-bromo-1H-indol-7-amine is not published. However, the expected

spectral characteristics can be inferred from data on similar compounds.
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e 'H NMR: The proton NMR spectrum is expected to show characteristic signals for the indole
ring protons. The chemical shifts will be influenced by the electron-donating amino group at
the 7-position and the electron-withdrawing bromine atom at the 5-position. The N-H proton
of the amine and the indole will likely appear as broad signals. For comparison, the 1H NMR
of 5-bromo-7-methylindole in CDCls shows signals at & 8.10 (br, 1H), 7.63 (s, 1H), 7.22 (t,
1H), 7.12 (s, 1H), 6.51 (g, 1H), and 2.47 (s, 3H)[4].

e 13C NMR: The carbon NMR spectrum will display signals corresponding to the eight carbon
atoms of the indole ring. The positions of these signals will be affected by the substituents.

» IR Spectroscopy: The infrared spectrum should exhibit characteristic N-H stretching
vibrations for the primary amine (typically a pair of bands around 3300-3500 cm~?) and the
indole N-H (around 3400 cm~1). These bands are generally sharper than O-H bands[6].

o Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the
molecular weight of the compound (211.06 g/mol ). Due to the presence of bromine, a
characteristic isotopic pattern with two peaks of nearly equal intensity (M and M+2) will be
observed.

Synthesis and Reactivity
Synthetic Approaches

A common method for the synthesis of aminoindoles is the reduction of the corresponding
nitroindole. Therefore, a plausible synthetic route to 5-bromo-1H-indol-7-amine would involve
the nitration of 5-bromoindole followed by reduction of the nitro group. A general procedure for
the reduction of a nitroindole to an aminoindole using tin(ll) chloride has been reported for the
synthesis of 5-bromo-1H-indol-3-amine[7].

Another versatile approach to substituted indoles starts from aromatic amines. This method
involves the ortho-iodination of a substituted aniline, followed by a palladium-catalyzed
Sonogashira coupling with a protected acetylene, and subsequent copper-catalyzed cyclization
to form the indole ring[8]. This strategy could potentially be adapted for the synthesis of 5-
bromo-1H-indol-7-amine.

Experimental Workflow: Synthesis of Substituted Indoles from Aromatic Amines
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Caption: A general synthetic workflow for substituted indoles.

Reactivity

The chemical reactivity of 5-bromo-1H-indol-7-amine is dictated by the indole nucleus and its
substituents.

¢ Indole Nucleus: The indole ring is susceptible to electrophilic substitution, typically at the C3
position.

e Amino Group: The amino group at the 7-position is nucleophilic and can undergo reactions
such as acylation and alkylation.

e Bromo Group: The bromine atom at the 5-position is a versatile handle for various palladium-
catalyzed cross-coupling reactions, including Suzuki, Sonogashira, and Buchwald-Hartwig
amination reactions. These reactions allow for the introduction of a wide range of functional
groups, making this compound a valuable intermediate for creating diverse chemical
libraries[9].

Biological Activity and Potential Applications

While there is no specific biological data available for 5-bromo-1H-indol-7-amine, the indole
scaffold is a well-established pharmacophore in drug discovery. The introduction of a bromine
atom has been shown to enhance the biological activity of many natural products[10].

Derivatives of bromo-indoles have been investigated for a variety of therapeutic applications:

» Anticancer Agents: Many indole derivatives exhibit potent anticancer activity. For instance, 5-
bromoindole derivatives have been explored as potential anticancer agents[10]. Some
indole-based compounds act as inhibitors of key signaling pathways involved in cancer
progression[11].
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» Anti-inflammatory Agents: Indole-2-one and 7-aza-2-oxindole derivatives have been
synthesized and evaluated as anti-inflammatory agents[12].

e Neurodegenerative Diseases: Indole-based compounds are also being developed as agents
against neurodegenerative diseases.

Given the structural features of 5-bromo-1H-indol-7-amine, it is a promising candidate for
further investigation in these and other therapeutic areas. The presence of the amino and
bromo groups provides opportunities for the synthesis of a diverse range of derivatives for
structure-activity relationship (SAR) studies.

Experimental Protocols

Detailed experimental protocols for 5-bromo-1H-indol-7-amine are not available. The
following are general methodologies for reactions commonly performed on similar indole
derivatives, which can be adapted by skilled researchers.

General Procedure for the Reduction of a Nitroindole to
an Aminoindole

This protocol is adapted from the synthesis of 5-bromo-1H-indol-3-amine[7].

Dissolution: Dissolve the starting 5-bromo-7-nitro-1H-indole in a suitable solvent such as
acetic acid.

« Addition of Reducing Agent: To the stirred solution, add a reducing agent like tin(ll) chloride
(SnCl2) at room temperature.

e Reaction: Heat the reaction mixture (e.g., to 85°C) and stir for a sufficient period (e.g., 2
hours) to ensure complete conversion.

o Work-up: Cool the mixture and concentrate it under reduced pressure. The crude product
can then be purified by a suitable method like column chromatography.

Logical Flowchart: Reduction of Nitroindole
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Caption: A flowchart for the reduction of a nitroindole.

General Procedure for Suzuki Cross-Coupling

This is a general protocol for the Suzuki coupling of a bromo-indole derivative[9].

+ Reaction Setup: In a reaction vessel, combine the 5-bromo-1H-indol-7-amine, a boronic
acid or ester, a palladium catalyst (e.g., Pd(PPhs)4), and a base (e.g., K2COs or Cs2CO3).
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e Solvent: Add a suitable solvent system, such as a mixture of toluene, ethanol, and water.

e Reaction Conditions: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at
reflux for several hours, monitoring the reaction progress by TLC or LC-MS.

o Work-up: After completion, cool the reaction mixture, and perform an aqueous work-up.
Extract the product with an organic solvent, dry the organic layer, and concentrate it.

« Purification: Purify the crude product by column chromatography.

Conclusion

5-bromo-1H-indol-7-amine is a promising but understudied molecule with significant potential
as a building block in medicinal chemistry and drug discovery. Its structural features,
particularly the presence of reactive amino and bromo groups on the privileged indole scaffold,
offer numerous possibilities for the synthesis of diverse and complex molecules. While direct
experimental data is scarce, this guide provides a comprehensive overview based on the
properties and reactivity of closely related compounds. Further research into the synthesis,
characterization, and biological evaluation of 5-bromo-1H-indol-7-amine and its derivatives is
warranted to unlock its full potential in the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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